Cas no 2580202-72-6 (4-({(benzyloxy)carbonylamino}methyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylic acid)

• Product Name: 4-({(benzyloxy)carbonylamino}methyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylic acid
• CAS No: 2580202-72-6
• MF: C₁₉H₂₃NO₆
• MW: 361.38902592659
• CID: 5660855
• PubChem ID: 165887932
• Update Time: 2025-10-28

4-({(benzyloxy)carbonylamino}methyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(benzyloxy)carbonyl]amino}methyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4'-oxane]-1-carboxylic acid
• 2580202-72-6
• EN300-27727210
• 4-({(benzyloxy)carbonylamino}methyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylic acid

• Inchi： 1S/C19H23NO6/c21-15(22)18-11-17(12-18,26-19(18)6-8-24-9-7-19)13-20-16(23)25-10-14-4-2-1-3-5-14/h1-5H,6-13H2,(H,20,23)(H,21,22)
• InChI Key： YJAZVXQYXOLENP-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2)C2(C(=O)O)CC1(CNC(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 361.15253745g/mol
• Monoisotopic Mass: 361.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.1Ų

Additional information on 4-({(benzyloxy)carbonylamino}methyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylic acid

4-({(Benzyloxy)Carbonylamino}Methyl)-3-Oxaspirobicyclo[2.1.1]Hexane-2,4'-Oxane-1-Carboxylic Acid: A Comprehensive Overview

4-({(Benzyloxy)Carbonylamino}Methyl)-3-Oxaspirobicyclo[2.1.1]Hexane-2,4'-Oxane-1-Carboxylic Acid, with the CAS registry number 2580202-72-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which combines a spiro ring system with an oxacycle, making it a valuable molecule for both academic research and potential therapeutic applications.

The chemical structure of this compound is characterized by a spirobicyclo[2.1.1]hexane framework, which is fused with an oxacycle at the 3-position. The molecule also features a benzyloxy carbonyl amino group attached to the spiro position, along with a carboxylic acid moiety at the 1-position of the oxacycle. This intricate arrangement of functional groups provides the compound with unique chemical and biological properties.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The presence of the benzyloxy carbonyl amino group makes it an excellent candidate for peptide synthesis, where it can serve as a protecting group for amino acids during solid-phase synthesis.

In terms of synthesis, this compound can be prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization reactions. The use of Grubbs catalyst has been particularly effective in forming the spirobicyclic framework, while other steps may involve nucleophilic substitution or oxidation reactions to introduce the necessary functional groups.

From an analytical standpoint, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided critical insights into its stereochemistry and conformational preferences, which are essential for understanding its interactions with biological systems.

One of the most promising applications of this compound lies in its potential as a drug delivery agent. Its unique structure allows for controlled release mechanisms when incorporated into polymeric matrices or nanoparticles. Recent experiments have demonstrated its ability to enhance drug solubility and bioavailability, making it a valuable tool in pharmaceutical formulation development.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its rigid bicyclic structure makes it an attractive candidate for use in liquid crystal polymers and other advanced materials where mechanical stability is crucial.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of this compound. Initial findings suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for further research into its long-term environmental effects.

In conclusion, 4-({(Benzyloxy)Carbonylamino}Methyl)-3-Oxaspirobicyclo[2.1.1]Hexane-2,4'-Oxane-1-Carboxylic Acid (CAS No.: 2580202-72-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its complex structure not only presents challenges in synthesis but also offers opportunities for innovation in drug discovery and material design. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.